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Compound of Interest

Compound Name:

[4-

(Morpholinomethyl)phenyl]methan

ol

Cat. No.: B1273741 Get Quote

Technical Guide: [4-
(Morpholinomethyl)phenyl]methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical intermediate [4-
(Morpholinomethyl)phenyl]methanol, including its chemical identity, commercial availability,

and a detailed, plausible experimental protocol for its synthesis.

Chemical Identity
Chemical Name: [4-(Morpholinomethyl)phenyl]methanol

Synonyms: {4-[(Morpholin-4-yl)methyl]phenyl}methanol

CAS Number: 91271-65-7

Molecular Formula: C₁₂H₁₇NO₂

Molecular Weight: 207.27 g/mol

Structure:
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Commercial Availability and Suppliers
[4-(Morpholinomethyl)phenyl]methanol is available from various chemical suppliers, typically

synthesized on demand for research and development purposes. The purity and available

quantities can vary between suppliers. Below is a summary of known suppliers.

Supplier Purity
Available
Quantities

Notes

Thermo Scientific

(Fisher Scientific)
97% 250 mg

Available through the

Fisher Scientific

catalog.[1]

Ivy Fine Chemicals Not specified
100mg, 250mg, 1g,

5g, Bulk
Listed as in stock.[2]

BLD Pharm Not specified Custom
Available for inquiry.

[3]

CymitQuimica 95% Custom
Distributed for Apollo

Scientific.[4]

Matrix Fine Chemicals Not specified Custom
Available for inquiry.

[4]

Hölzel-Diagnostika Not specified 5g
Distributor for BLD

Pharm.[5]

Note: Availability and pricing are subject to change. Please contact the suppliers directly for the

most current information.

Synthesis Protocol
While specific literature detailing the synthesis of [4-(Morpholinomethyl)phenyl]methanol is
not readily available, a plausible and effective method is the nucleophilic substitution of a

benzylic halide with morpholine. A general protocol for this type of N-alkylation is described

below.[6]
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Reaction Scheme
A logical approach to the synthesis involves the reaction of (4-(bromomethyl)phenyl)methanol

with morpholine in the presence of a non-nucleophilic base.

Synthesis of [4-(Morpholinomethyl)phenyl]methanol

Starting Materials

Products

(4-(Bromomethyl)phenyl)methanol

+ K₂CO₃

(Potassium Carbonate)
in Acetonitrile

Morpholine

[4-(Morpholinomethyl)phenyl]methanol Potassium Bromide

Click to download full resolution via product page

Caption: Logical relationship for the synthesis of [4-(Morpholinomethyl)phenyl]methanol.

Experimental Protocol: N-Alkylation of Morpholine
Materials:

(4-(Bromomethyl)phenyl)methanol (1.0 eq.)

Morpholine (1.2 eq.)

Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq.)

Anhydrous Acetonitrile (MeCN)

Ethyl acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1273741?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brine (saturated aqueous NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve (4-(bromomethyl)phenyl)methanol (1.0 eq.) in anhydrous acetonitrile.

Addition of Reagents: To the solution, add morpholine (1.2 eq.) followed by anhydrous

potassium carbonate (2.0 eq.).

Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the

reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed. If the

reaction is slow, the temperature can be gently increased to 50-60 °C.

Work-up: a. Once the reaction is complete, cool the mixture to room temperature and filter to

remove the potassium carbonate. b. Concentrate the filtrate under reduced pressure to

remove the acetonitrile. c. Dissolve the residue in ethyl acetate and wash with water,

followed by brine. d. Dry the organic layer over anhydrous sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic layer under reduced

pressure. The crude product can be purified by column chromatography on silica gel to yield

pure [4-(Morpholinomethyl)phenyl]methanol.

Biological Activity
Currently, there is no significant body of literature describing a specific biological activity or

signaling pathway for [4-(Morpholinomethyl)phenyl]methanol itself. It is primarily utilized as

a building block in the synthesis of more complex molecules. Related compounds, such as 4-

(Morpholinomethyl)phenylboronic acid, are used in medicinal chemistry for creating

bioconjugates and developing chemical sensors.

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the synthesis and purification of [4-
(Morpholinomethyl)phenyl]methanol.

Experimental Workflow

Dissolve (4-(bromomethyl)phenyl)methanol
in Acetonitrile

Add Morpholine and K₂CO₃

Stir at Room Temperature
(Monitor by TLC/LC-MS)

Filter and Concentrate

Dissolve in Ethyl Acetate
Wash with Water and Brine

Dry with Na₂SO₄

Filter and Concentrate
Purify by Column Chromatography

Obtain Pure
[4-(Morpholinomethyl)phenyl]methanol
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Caption: Workflow for the synthesis and purification of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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